Cas no 856858-61-2 (2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid)

• Product Name: 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid
• CAS No: 856858-61-2
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5696918
• PubChem ID: 105433301
• Update Time: 2025-05-19

2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid
• 856858-61-2
• EN300-1139053
• 2-(1-methyl-2-oxo-1,2-dihydropyridin-4-yl)aceticacid
• 4-Pyridineacetic acid, 1,2-dihydro-1-methyl-2-oxo-
• 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid

• Inchi： 1S/C8H9NO3/c1-9-3-2-6(4-7(9)10)5-8(11)12/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： OLMXYMHNRQNLLF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=CN1C)CC(=O)O

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Melting Point: 184 °C
• Boiling Point: 419.3±28.0 °C(Predicted)
• pka: 4.33±0.10(Predicted)

Additional information on 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid

Comprehensive Overview of 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid (CAS No. 856858-61-2)

2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid (CAS No. 856858-61-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a pyridone derivative, features a 1-methyl-2-oxo-1,2-dihydropyridine core linked to an acetic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and anti-inflammatory pathways.

The growing interest in 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid aligns with the surge in demand for small-molecule therapeutics and precision medicine. Recent studies highlight its role in modulating kinase activity, a hot topic in oncology and autoimmune disease research. Its CAS No. 856858-61-2 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s carboxylic acid group also enables facile derivatization, a key feature for medicinal chemistry applications.

From a synthetic perspective, 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid is synthesized via multistep organic reactions, including cyclization and side-chain functionalization. Its pyridone scaffold is structurally analogous to natural cofactors, sparking interest in metabolite-based drug design. Industry trends show a rise in patents incorporating this compound, particularly for neurodegenerative disease and metabolic disorder targets. Its logP and solubility profiles are often optimized to enhance bioavailability, a critical factor in preclinical development.

Environmental and green chemistry considerations are also shaping the use of CAS No. 856858-61-2. Researchers are investigating sustainable synthesis routes to reduce waste and energy consumption, aligning with the Principles of Green Chemistry. This compound’s stability under physiological conditions makes it a candidate for prodrug development, another trending area in pharmaceutical innovation.

In analytical chemistry, 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid is characterized using HPLC, NMR, and mass spectrometry. Its chromatographic purity is crucial for regulatory compliance in drug development. The compound’s UV absorption properties are leveraged in assay development, particularly for high-content screening platforms. FAQs in scientific forums often address its storage conditions and handling protocols, emphasizing the need for anhydrous environments to prevent degradation.

The future of 2-(1-Methyl-2-oxo-1,2-dihydropyridin-4-yl)acetic acid lies in its adaptability to AI-driven drug discovery. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. As the demand for personalized therapeutics grows, this compound’s role in combinatorial chemistry and fragment-based design will likely expand, solidifying its position in modern pharmacological research.